hydrogen 5-chloro-2-[2-[[5-chloro-3-(3-sulphonatopropyl)-3H-benzoxazol-2-ylidene]methyl]but-1-enyl]-
hydrogen 5-chloro-2-[2-[[5-chloro-3-(3-sulphonatopropyl)-3H-benzoxazol-2-ylidene]methyl]but-1-enyl]-
Brand Name:
Vulcanchem
CAS No.:
18360-25-3
VCID:
VC0095786
InChI:
InChI=1S/C25H26Cl2N2O8S2.Na/c1-2-17(13-24-28(9-3-11-38(30,31)32)20-15-18(26)5-7-22(20)36-24)14-25-29(10-4-12-39(33,34)35)21-16-19(27)6-8-23(21)37-25;/h5-8,13-16H,2-4,9-12H2,1H3,(H-,30,31,32,33,34,35);
SMILES:
CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)Cl)CCCS(=O)(=O)O)C=C3N(C4=C(O3)C=CC(=C4)Cl)CCCS(=O)(=O)[O-].[Na]
Molecular Formula:
C25H26Cl2N2NaO8S2
Molecular Weight:
640.499
hydrogen 5-chloro-2-[2-[[5-chloro-3-(3-sulphonatopropyl)-3H-benzoxazol-2-ylidene]methyl]but-1-enyl]-
CAS No.: 18360-25-3
Cat. No.: VC0095786
Molecular Formula: C25H26Cl2N2NaO8S2
Molecular Weight: 640.499
* For research use only. Not for human or veterinary use.
![hydrogen 5-chloro-2-[2-[[5-chloro-3-(3-sulphonatopropyl)-3H-benzoxazol-2-ylidene]methyl]but-1-enyl]- - 18360-25-3](/images/no_structure.jpg)
Specification
| CAS No. | 18360-25-3 |
|---|---|
| Molecular Formula | C25H26Cl2N2NaO8S2 |
| Molecular Weight | 640.499 |
| IUPAC Name | 3-[(2E)-5-chloro-2-[(2Z)-2-[[5-chloro-3-(3-sulfopropyl)-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-1,3-benzoxazol-3-yl]propane-1-sulfonate;sodium |
| Standard InChI | InChI=1S/C25H26Cl2N2O8S2.Na/c1-2-17(13-24-28(9-3-11-38(30,31)32)20-15-18(26)5-7-22(20)36-24)14-25-29(10-4-12-39(33,34)35)21-16-19(27)6-8-23(21)37-25;/h5-8,13-16H,2-4,9-12H2,1H3,(H-,30,31,32,33,34,35); |
| Standard InChI Key | DZMYPUBEDXOXFU-UHFFFAOYSA-N |
| SMILES | CCC(=CC1=[N+](C2=C(O1)C=CC(=C2)Cl)CCCS(=O)(=O)O)C=C3N(C4=C(O3)C=CC(=C4)Cl)CCCS(=O)(=O)[O-].[Na] |
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